molecular formula C12H12FN5O B2621106 (Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide CAS No. 1005998-98-0

(Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide

Cat. No. B2621106
CAS RN: 1005998-98-0
M. Wt: 261.26
InChI Key: SHWPEWTVGQFNPW-RQOWECAXSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide, also known as TAK-915, is a novel drug that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. This compound belongs to the class of tetrazole-based compounds that have been found to have potential therapeutic properties.

Mechanism of Action

(Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide has been found to enhance cognitive function by increasing the levels of cyclic nucleotides in the brain. This mechanism of action is believed to be responsible for the drug's ability to improve memory and learning in animal models of cognitive impairment.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of cyclic nucleotides in the brain, which in turn enhances the activity of neurotransmitters such as dopamine and acetylcholine. This leads to improved cognitive function and memory in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

The advantages of (Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide in lab experiments include its ability to selectively inhibit PDE2A, which makes it a promising drug candidate for the treatment of cognitive disorders. However, the limitations of this compound include its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the research on (Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide include the development of more efficient synthesis methods and the optimization of the drug's pharmacokinetic properties. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, and to explore its potential therapeutic uses beyond cognitive disorders.

Synthesis Methods

The synthesis of (Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide involves the reaction of 3-fluorobenzyl bromide with sodium azide to form 3-fluorobenzyl azide. This intermediate is then reacted with but-2-enamide in the presence of a copper catalyst to form this compound.

Scientific Research Applications

(Z)-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)but-2-enamide has been extensively studied for its potential therapeutic properties in the treatment of cognitive disorders. Studies have shown that this compound acts as a selective inhibitor of the phosphodiesterase 2A (PDE2A) enzyme, which is involved in the regulation of intracellular cyclic nucleotide levels. By inhibiting PDE2A, this compound increases the levels of cyclic nucleotides, which in turn enhances the activity of neurotransmitters such as dopamine and acetylcholine.

properties

IUPAC Name

(Z)-N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]but-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12FN5O/c1-2-4-12(19)14-8-11-15-16-17-18(11)10-6-3-5-9(13)7-10/h2-7H,8H2,1H3,(H,14,19)/b4-2-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHWPEWTVGQFNPW-RQOWECAXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=CC(=O)NCC1=NN=NN1C2=CC(=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C\C(=O)NCC1=NN=NN1C2=CC(=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12FN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.